Cas no 69141-73-7 ([1,2,4]Triazolo[1,5-c]pyrimidine,7-methyl-)

[1,2,4]Triazolo[1,5-c]pyrimidine,7-methyl- structure
69141-73-7 structure
Product Name:[1,2,4]Triazolo[1,5-c]pyrimidine,7-methyl-
CAS No:69141-73-7
MF:C6H6N4
MW:134.13863992691
CID:512341
PubChem ID:329873
Update Time:2025-04-19

[1,2,4]Triazolo[1,5-c]pyrimidine,7-methyl- Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-c]pyrimidine,7-methyl-
    • 4-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene
    • 7-methyl-[1,2,4]triazolo[1,5-c]pyrimidine
    • NSC-314900
    • 69141-73-7
    • DTXSID80317360
    • NSC314900
    • SCHEMBL10767495
    • AKOS006308631
    • AG-G-68792
    • Inchi: 1S/C6H6N4/c1-5-2-6-7-3-9-10(6)4-8-5/h2-4H,1H3
    • InChI Key: TYJLNLYMINXCRQ-UHFFFAOYSA-N
    • SMILES: N12C=NC(C)=CC1=NC=N2

Computed Properties

  • Exact Mass: 134.059246208g/mol
  • Monoisotopic Mass: 134.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 43.1Ų
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